Cas no 1824557-94-9 ((3-Fluoro-5-methoxyphenyl)(methyl)sulfane)

(3-Fluoro-5-methoxyphenyl)(methyl)sulfane structure
1824557-94-9 structure
Product Name:(3-Fluoro-5-methoxyphenyl)(methyl)sulfane
CAS No:1824557-94-9
MF:C8H9FOS
MW:172.22
CID:5076346
PubChem ID:91881036
Update Time:2026-03-01

(3-Fluoro-5-methoxyphenyl)(methyl)sulfane Chemical and Physical Properties

Names and Identifiers

    • (3-Fluoro-5-methoxyphenyl)(methyl)sulfane
    • Inchi: 1S/C8H9FOS/c1-10-7-3-6(9)4-8(5-7)11-2/h3-5H,1-2H3
    • InChI Key: QYYYEJUGXMFFGB-UHFFFAOYSA-N
    • SMILES: C1(C=C(SC)C=C(F)C=1)OC

Computed Properties

  • Exact Mass: 172.03581424g/mol
  • Monoisotopic Mass: 172.03581424g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 121
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 34.5Ų

(3-Fluoro-5-methoxyphenyl)(methyl)sulfane Pricemore >>

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